Cas no 1245823-80-6 (1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1245823-80-6
• MF: C₈H₁₂Cl₂N₂O₂S
• MW: 271.164078712463
• MDL: MFCD15976368
• CID: 3160275
• PubChem ID: 50896521
• Update Time: 2025-09-27

1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-sec-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride
• 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride
• EN300-232407
• 4-chloro-5-methyl-2-(sec-butyl)pyrazole-3-sulfonyl chloride
• AKOS005169191
• STL583957
• 4-chloro-5-methyl-2-sec-butyl-pyrazole-3-sulfonyl chloride
• 1245823-80-6
• 2-butan-2-yl-4-chloro-5-methylpyrazole-3-sulfonyl chloride
• 1-sec-butyl-4-chloro-3-methyl-1H-pyrazole-5-sulfonylchloride

• MDL： MFCD15976368
• Inchi： 1S/C8H12Cl2N2O2S/c1-4-5(2)12-8(15(10,13)14)7(9)6(3)11-12/h5H,4H2,1-3H3
• InChI Key： ZGKIYYUBTWCCJV-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1S(=O)(=O)Cl)C(C)CC

Computed Properties

• Exact Mass: 269.9996542Da
• Monoisotopic Mass: 269.9996542Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride

Professional Introduction to 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride (CAS No. 1245823-80-6)

1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential applications. This compound, identified by the CAS number 1245823-80-6, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their biological activity and versatility in drug design. The presence of a sulfonyl chloride functional group enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural composition of 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride includes a butyl chain at the 1-position, a chloro substituent at the 4-position, a methyl group at the 3-position, and a sulfonyl chloride group at the 5-position. This arrangement imparts distinct chemical properties that make it suitable for various synthetic transformations. The butyl group contributes to lipophilicity, while the chloro and sulfonyl chloride groups facilitate nucleophilic substitution reactions, enabling the introduction of diverse functional moieties.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential as antimicrobial, anti-inflammatory, antiviral, and anticancer agents. The specific modification of 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride allows for fine-tuning of its pharmacological properties, making it a promising candidate for further development.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. The sulfonyl chloride functionality can be readily converted into sulfonamides, sulfonates, or other derivatives through nucleophilic aromatic substitution reactions. This versatility has made 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. Pyrazoles, in particular, have been extensively studied for their ability to interact with biological targets such as enzymes and receptors. The structural motif of 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride provides a scaffold that can be modified to optimize binding affinity and selectivity. This has led to several patents and publications describing its use in the development of small molecule drugs.

The synthesis of 1-(butan-2-yl)-4-chloro-3-methyl-1H-pyrazole-5-sulfonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the chlorination of pyrazole derivatives followed by sulfonylation with butylsulfonic acid or its derivatives. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving atom economy.

From a practical standpoint, 1-(butan-2-yli)-4-chloro--(methyl)pyrazole--5--sulfonyl chloride (CAS No. 1245823--80--6) is available from specialized chemical suppliers who ensure stringent quality control measures. Its stability under storage conditions makes it suitable for long-term research applications. Researchers often prefer this compound due to its high reactivity and compatibility with various synthetic protocols.

The growing body of literature on pyrazole derivatives underscores their significance in modern drug discovery. Several clinical trials have been conducted or are underway investigating drugs based on pyrazole scaffolds. While 1-(butan--(methyl)pyrazole--5--sulfonyl chloride itself may not be directly used as a therapeutic agent, its role as an intermediate is crucial in developing molecules with therapeutic potential.

In conclusion,(butan--(methyl)pyrazole--5--sulfonyl chloride(CAS No.) represents a valuable tool in pharmaceutical research due to its unique structural features and reactivity. Its applications in synthesizing biologically active compounds continue to drive innovation in drug development. As research progresses,(butan--(methyl)pyrazole--5--sulfonyl chloride(CAS No.) is likely to remain an important intermediate in the quest for new treatments.